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Compound of Interest

Compound Name: Cbr1-IN-7

Cat. No.: B12375641 Get Quote

Essential Safety Protocols for Handling Cbr1-IN-
7
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Cbr1-IN-7, a human Carbonyl Reductase 1 (CBR1) inhibitor used in cancer research.[1] Given

the absence of a publicly available, specific Safety Data Sheet (SDS) for Cbr1-IN-7, this

document is based on best practices for handling novel small molecule inhibitors in a

laboratory environment. It is imperative to consult the supplier-provided SDS upon receipt of

the compound and to adhere to your institution's environmental health and safety (EHS)

guidelines.

Key Safety and Handling Information
While specific quantitative data for Cbr1-IN-7 is not available, the following table outlines the

essential information that researchers should obtain from the supplier's safety data sheet. This

structured format allows for a clear understanding of the compound's characteristics and the

necessary precautions.
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Parameter
Information (to be
obtained from supplier
SDS)

General Guidance

Chemical Name Cbr1-IN-7 Carbonyl Reductase 1 Inhibitor

CAS Number 1119826-35-5 Not Available

Molecular Formula C21H22O12 Not Available

Molecular Weight 494.40 Not Available

Appearance Solid powder Not Available

Solubility Soluble in DMSO Not Available

Storage Temperature

Room temperature in

continental US; may vary

elsewhere.[1]

Store in a cool, dry, well-

ventilated area away from

incompatible substances.

Hazard Classification (e.g., Irritant, Sensitizer, etc.)
Treat as a potentially

hazardous substance.

Pictograms (GHS Hazard Pictograms) Refer to supplier SDS.

Signal Word (e.g., Warning, Danger) Refer to supplier SDS.

Hazard Statements
(e.g., H302: Harmful if

swallowed)
Refer to supplier SDS.

Precautionary Statements
(e.g., P264: Wash hands

thoroughly after handling)
Refer to supplier SDS.

Exposure Limits (e.g., PEL, TLV)
Not established. Minimize

exposure.

In case of Exposure (First Aid Measures) Refer to supplier SDS.

Experimental Protocols: Safe Handling and Disposal
The following protocols provide step-by-step guidance for the safe handling and disposal of

Cbr1-IN-7, from receipt to waste management.
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Receiving and Storage
Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.

Verify: Ensure the product label matches the order information.

Store: Store the compound in a tightly sealed container in a designated, well-ventilated, and

secure location, following the temperature guidelines provided by the supplier.

Preparation of Solutions
All preparation steps should be performed in a certified chemical fume hood.

Don PPE: Wear appropriate personal protective equipment, including a lab coat, safety

goggles with side shields, and chemical-resistant gloves (nitrile is a common choice).

Weighing: Carefully weigh the required amount of Cbr1-IN-7 powder. Avoid creating dust.

Dissolving: Add the appropriate solvent (e.g., DMSO) to the powder. Mix gently until fully

dissolved.

Labeling: Clearly label the solution with the compound name, concentration, solvent, date of

preparation, and your initials.

Use in Experiments
Containment: Conduct all experiments involving Cbr1-IN-7 within a chemical fume hood or

other appropriate containment device.

Handling: Use calibrated pipettes and disposable tips to handle solutions. Avoid direct

contact with skin and eyes.

Aerosol Prevention: Be mindful of procedures that could generate aerosols.

Decontamination
Spills: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand). Place the contaminated absorbent in a sealed, labeled hazardous waste container.

For larger spills, follow your institution's emergency procedures.
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Surfaces: Decontaminate work surfaces with an appropriate cleaning agent.

Equipment: Clean all non-disposable equipment thoroughly after use.

Disposal Plan
Proper disposal of Cbr1-IN-7 and associated waste is critical to prevent environmental

contamination and ensure laboratory safety.

Waste Segregation:

Solid Waste: Collect unused Cbr1-IN-7 powder, contaminated gloves, pipette tips, and

other solid materials in a designated, clearly labeled hazardous waste container.

Liquid Waste: Collect unused stock solutions, working solutions, and the first rinse of any

"empty" container in a designated, leak-proof hazardous liquid waste container compatible

with the solvent used.

Container Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and

include the full chemical name ("Cbr1-IN-7"), the solvent (if applicable), and the date of

accumulation.

Storage of Waste: Store waste containers in a designated, secure, and well-ventilated

secondary containment area, away from general laboratory traffic.

Waste Pickup: Follow your institution's specific procedures for requesting a hazardous waste

pickup.

Visual Workflow Guides
The following diagrams illustrate the recommended workflows for the safe handling and

disposal of Cbr1-IN-7.
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Safe Handling Workflow for Cbr1-IN-7

Preparation
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Caption: A workflow diagram for the safe handling of Cbr1-IN-7.
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Waste Disposal Workflow for Cbr1-IN-7
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Caption: A workflow diagram for the proper disposal of Cbr1-IN-7 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Cbr1-IN-7].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375641#personal-protective-equipment-for-
handling-cbr1-in-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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